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Compound of Interest

Benzyldimethyldecylammonium
Compound Name:
chloride

Cat. No.: B127469

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of Benzyldimethyldecylammonium chloride (BDDAC), a quaternary
ammonium compound with significant applications in research and pharmaceutical
development. This document details its physical characteristics, solubility profile, and the
experimental methodologies used to determine these properties.

Core Physical and Chemical Properties

Benzyldimethyldecylammonium chloride is a cationic surfactant and biocide. Its molecular
structure, featuring a positively charged nitrogen atom, a benzyl group, two methyl groups, and
a ten-carbon alkyl chain, imparts amphiphilic properties that govern its physical behavior and
solubility.[1][2]
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Property Value Reference(s)

Benzalkonium chloride C10, N-
Synonyms Benzyl-N,N-dimethyldecan-1- [1]

aminium chloride

Molecular Formula C19H34CIN [3]

Molecular Weight 311.93 g/mol [3]

White to light brown or
Appearance ] ) ) [1][3]
yellowish-white powder/solid

Melting Point 50 - 60 °C [31[4]I5]

Density ~0.98 g/cm?3 [1]

Solubility Profile

The solubility of Benzyldimethyldecylammonium chloride is a critical factor in its application,
influencing its formulation and efficacy. Its amphiphilic nature allows it to be soluble in a range
of solvents.[1][2]
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Qualitative Quantitative
Solvent . o Reference(s)
Solubility Solubility

Up to 4000 g/L (for
Water Soluble, Miscible Benzalkonium [1112116171

chloride mixture)

Soluble, Slightly Data not readily
Methanol _ [5][6]
Soluble available

Data not readily
Ethanol Soluble ) [6]
available

] Data not readily
Chloroform Slightly Soluble ) [5]
available

Data not readily

DMSO Slightly Soluble . [5]
available
Considerable Data not readily
Hydrocarbons B ] [2]
Solubility available

The solubility in water is primarily due to the polar quaternary ammonium group, while the long
alkyl chain contributes to its solubility in organic solvents.[2] Temperature can also influence
solubility, with an increase in temperature generally leading to increased solubility.[2]

Experimental Protocols

The determination of the physical and solubility properties of Benzyldimethyldecylammonium
chloride involves standardized analytical methods.

Determination of Melting Point

A common method for determining the melting point of a solid powder like
Benzyldimethyldecylammonium chloride is the capillary tube method.

o Apparatus: Melting point apparatus, capillary tubes, thermometer.

e Procedure:
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o Asmall, finely powdered sample of the compound is packed into a thin-walled capillary
tube.

o The capillary tube is placed in a heating block or oil bath within a melting point apparatus.
o The sample is heated at a controlled rate.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range.

Determination of Solubility (Gravimetric Method)

This protocol outlines a general procedure for quantitatively determining the solubility of
Benzyldimethyldecylammonium chloride in a given solvent.

o Apparatus: Analytical balance, thermostatically controlled shaker or water bath, filtration
apparatus (e.g., syringe filters), volumetric flasks, oven.

e Procedure:

o An excess amount of Benzyldimethyldecylammonium chloride is added to a known
volume of the solvent in a sealed container.

o The mixture is agitated in a thermostatically controlled shaker or water bath at a constant
temperature for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

o After reaching equilibrium, the solution is allowed to stand to allow undissolved solid to
settle.

o A known volume of the supernatant is carefully withdrawn using a syringe and filtered
through a membrane filter to remove any undissolved particles.

o The filtered solution is collected in a pre-weighed container.

o The solvent is evaporated from the container under controlled conditions (e.g., in an oven
at a temperature below the compound's decompaosition point).

o The container with the dried residue is weighed again.
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o The solubility is calculated from the mass of the dissolved solid and the volume of the

solvent used.[8]

Quantification by Titration

As a cationic surfactant, the concentration of Benzyldimethyldecylammonium chloride in a

solution can be determined by titration with an anionic surfactant.[9][10]

e Principle: A standard solution of an anionic surfactant, such as sodium lauryl sulfate (SLS), is

titrated against the sample containing the cationic surfactant. The reaction forms an insoluble

complex. The endpoint is detected potentiometrically using a surfactant-sensitive electrode.

[O][10]

e Procedure:

o A known volume or weight of the sample is dissolved in an appropriate solvent (e.g.,

water).

[¢]

o

[e]

o

Mandatory Visualizations

The potential is recorded after each addition.

The solution is placed in a beaker with a stirrer and the electrode.

The standard anionic surfactant solution is added incrementally from a burette.

The endpoint is determined from the inflection point of the titration curve.

The following diagrams illustrate key concepts related to Benzyldimethyldecylammonium

chloride.

Preparation

Add excess BDDAC Equilibrate at constant

to known volume of solvent temperature with agitation

Separation

Quantification

Calculation

Collect known volume SRS
of fltered solution P

Weigh died residue Calculate solubiity
(massfvolume)
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Experimental Workflow for Solubility Determination.
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Antimicrobial Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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